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Compound of Interest

Compound Name: Copper(II) nitrate hydrate

Cat. No.: B084081 Get Quote

Essential Safety and Handling Guide for
Copper(II) Nitrate Hydrate
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemicals like Copper(II) nitrate hydrate is paramount. This guide provides immediate,

essential safety protocols, operational procedures, and disposal plans to minimize risks and

ensure a safe laboratory environment.

Chemical Identification

Name: Copper(II) nitrate hydrate

Synonyms: Cupric nitrate trihydrate, Copper dinitrate trihydrate[1]

Formula: Cu(NO₃)₂ · xH₂O

Appearance: Blue crystalline solid[2]

Hazard Summary
Copper(II) nitrate hydrate is a strong oxidizer and can intensify fires.[2][3] It is harmful if

swallowed or inhaled and causes serious eye and skin irritation.[2][4] Inhalation may lead to

severe respiratory tract irritation, and ingestion can cause gastrointestinal issues, with potential

for liver and kidney damage.[1][5][6]
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Personal Protective Equipment (PPE)
Strict adherence to the following PPE is mandatory to prevent exposure.

Protection Type Specific Recommendations Citations

Eye and Face Protection

Wear chemical safety goggles

or glasses that comply with

OSHA's 29 CFR 1910.133 or

European Standard EN166. A

face shield is also

recommended.

[1][5]

Skin Protection

Wear appropriate chemical-

resistant gloves (e.g., nitrile or

rubber). A lab coat or chemical

apron should be worn to

protect clothing and skin.

[1][5][7]

Respiratory Protection

If dust is generated, use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator. Work in a well-

ventilated area, preferably

under a chemical fume hood.

[1][3][5]

Operational and Disposal Plans
Handling and Storage:

Always wash hands thoroughly after handling.[1]

Work in a well-ventilated area and minimize dust generation.[1]

Keep away from heat, sparks, open flames, and combustible materials.[1][2]

Store in a tightly closed container in a cool, dry, and well-ventilated area, away from

incompatible substances like reducing agents and organic materials.[1][5]
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Spill Management:

Evacuate the area.

Wear the appropriate PPE as detailed above.

Avoid generating dust.

Carefully sweep or vacuum the spilled material into a suitable, sealed container for disposal.

[2]

Ventilate the area and wash the spill site after the material has been collected.[2]

Disposal:

Dispose of waste in accordance with all federal, state, and local regulations.[5]

Do not mix with other waste.

Contaminated containers should be handled as the product itself.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][6]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing. Seek medical attention.[1][6]

Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. If breathing

is difficult, provide oxygen. Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.[6]

Workflow for Safe Handling of Copper(II) Nitrate
Hydrate

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.flinnsci.com/sds_282-copperii-nitrate/sds_282/
https://www.flinnsci.com/sds_282-copperii-nitrate/sds_282/
https://westliberty.edu/health-and-safety/files/2013/02/Copper-II-Nitrate-2.5Hydrate-Crystals.pdf
https://pim-resources.coleparmer.com/sds/02026.pdf
https://prochemonline.com/wp-content/uploads/2024/08/1568.CopperIIINitratehydrate.pdf
https://pim-resources.coleparmer.com/sds/02026.pdf
https://prochemonline.com/wp-content/uploads/2024/08/1568.CopperIIINitratehydrate.pdf
https://pim-resources.coleparmer.com/sds/02026.pdf
https://prochemonline.com/wp-content/uploads/2024/08/1568.CopperIIINitratehydrate.pdf
https://www.benchchem.com/product/b084081?utm_src=pdf-body
https://www.benchchem.com/product/b084081?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084081?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Step 1

Handling

Weigh in Ventilated Area
(Fume Hood)

Step 2

Spill?

During Handling

Follow Spill
Management Protocol

Yes

Conduct Experiment

No

Cleanup & Disposal

Step 3

Decontaminate Work Area

Dispose of Waste Properly

Remove PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Copper(II) nitrate hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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